Cas no 80012-15-3 (Crotonophenone, 3-amino-)

• Product name: Crotonophenone, 3-amino-
• CAS No: 80012-15-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4735115

Crotonophenone, 3-amino- Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-amino-1-phenylbut-2-en-1-one
• (Z)-3-amino-1-phenyl-2-buten-1-one
• Crotonophenone, 3-amino-
• 1-benzoyl-2-amino-1-propene
• 2-Buten-1-one, 3-amino-1-phenyl-
• 3-amino-1-phenyl-2-buten-1-one
• NSC255240
• (Z)-3-amino-1-phenylbut-2-en-1-one
• 3-(amino) crotonophenone
• GHPWHAXKMNDINZ-FPLPWBNLSA-
• HMS1365N16
• (Z)-3-Amino-1-phenyl-but-2-en-1-one

• Inchi： 1S/C10H11NO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-7H,11H2,1H3/b8-7-
• InChI Key： GHPWHAXKMNDINZ-FPLPWBNLSA-N
• SMILES： O=C(/C=C(/C)\N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 43.1